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Compound of Interest

Compound Name: 1,1-Dipropoxyethane

Cat. No.: B089816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development environments. The information provided is based on available data for 1,1-
dipropoxyethane and structurally similar compounds. Due to a lack of comprehensive

toxicological data for 1,1-dipropoxyethane, a conservative approach to handling is strongly

advised.

Executive Summary
1,1-Dipropoxyethane is a flammable organic compound for which specific and comprehensive

toxicity data is largely unavailable. This guide synthesizes the known physical and chemical

properties of 1,1-dipropoxyethane and infers potential hazards based on data from the

structurally analogous compound, 1,1-diethoxyethane (acetal). The primary known hazards are

flammability and the potential for the formation of explosive peroxides upon storage and

exposure to air. This document provides detailed safety and handling precautions to mitigate

these risks in a laboratory setting. All quantitative data is summarized in tables for clarity, and

logical workflows for safe handling are presented as diagrams.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 1,1-dipropoxyethane is provided

below.
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Property Value Reference

Molecular Formula C8H18O2 [1]

Molecular Weight 146.23 g/mol [1]

Boiling Point 147 °C [2]

Density 0.830 g/cm³ [2]

Refractive Index 1.397 [2]

Hazard Identification and Toxicological Profile
Known Hazards
1,1-Dipropoxyethane is classified as a flammable liquid and vapor.[3] It should be kept away

from heat, sparks, open flames, and other ignition sources.[3]

Toxicological Data Gaps
As of the date of this guide, specific quantitative toxicological data for 1,1-dipropoxyethane,

such as oral, dermal, or inhalation LD50 and LC50 values, is not available in the public domain.

One safety data sheet explicitly states "Oral: no data available; Inhalation: no data available;

Dermal: no data available" for acute toxicity. Furthermore, no studies on the chronic toxicity,

carcinogenicity, mutagenicity, or reproductive toxicity of 1,1-dipropoxyethane have been

identified.

Inferred Hazards from Structural Analogs
Due to the lack of specific toxicological data, it is prudent to consider the hazards associated

with structurally similar compounds, such as 1,1-diethoxyethane (acetal). For 1,1-

diethoxyethane, the following hazards have been identified:

Acute Toxicity: Moderately toxic by ingestion, inhalation, and intraperitoneal routes.[4] May

be harmful if swallowed.[3]

Irritation: Causes skin and eye irritation.[3][4]
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Narcotic Effects: High concentrations may act as a central nervous system depressant, with

symptoms including headache, dizziness, drowsiness, abdominal pain, and nausea.[1]

It should be assumed that 1,1-dipropoxyethane may exhibit a similar toxicological profile.

Peroxide Formation
A significant hazard associated with ethers like 1,1-dipropoxyethane is the formation of

explosive peroxides upon exposure to air and light.[4][5] These peroxides can become

concentrated during distillation or evaporation and can detonate when subjected to heat,

friction, or shock.[5][6] It is crucial to treat 1,1-dipropoxyethane as a potential peroxide former.

Experimental Protocols
Specific experimental protocols for the safety and handling of 1,1-dipropoxyethane are not

available. However, standard protocols for handling flammable liquids and potential peroxide-

forming chemicals should be strictly followed.

General Handling Protocol
Work Area: Conduct all work with 1,1-dipropoxyethane in a well-ventilated area, preferably

within a chemical fume hood.[7]

Ignition Sources: Eliminate all potential ignition sources from the work area, including open

flames, hot plates, and spark-producing equipment.[3] Use non-sparking tools and

explosion-proof equipment.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[7]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).[7]

Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.

Grounding and Bonding: Ground and bond containers when transferring the liquid to prevent

static discharge.[3]
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Avoid Inhalation: Avoid breathing vapors or mists.[7]

Avoid Contact: Avoid contact with skin and eyes.[7]

Contamination: If skin contact occurs, immediately wash the affected area with soap and

water.[1] If eye contact occurs, flush with copious amounts of water for at least 15 minutes

and seek medical attention.[1]

Peroxide Detection Protocol
Before using aged containers of 1,1-dipropoxyethane, especially before distillation, it is

essential to test for the presence of peroxides.

Visual Inspection: Do not open containers with visible crystal formation around the cap or

within the liquid.[6]

Test Strips: Use commercially available peroxide test strips designed for organic solvents.

Follow the manufacturer's instructions.

Potassium Iodide Test:

Add 1 mL of the 1,1-dipropoxyethane sample to a test tube.

Add 1 mL of a freshly prepared 10% potassium iodide solution.

A yellow to brown color indicates the presence of peroxides.

Visualizations
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Receiving and Storage

Handling and Use

Waste Disposal

Receive 1,1-Dipropoxyethane

Date Container Upon Receipt
and Opening

Store in a Cool, Dry, Well-Ventilated,
Light-Resistant, Flammable Liquid Cabinet

Check for Peroxides
(If opened > 3-6 months)

Use in Chemical Fume Hood
with Appropriate PPE

Ground and Bond During Transfer

Collect Waste in a Labeled,
Compatible Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,1-dipropoxyethane.
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Peroxide Formation

Explosion Hazard

1,1-Dipropoxyethane
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and Light
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Caption: Potential for peroxide formation and subsequent explosion hazard.

Spill and Emergency Procedures
Spill Response
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Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Ignition Sources: Remove all ignition sources.[1]

Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

dry sand) and place it in a sealed container for disposal.[3]

Large Spills: For large spills, contact your institution's environmental health and safety

department immediately.

Fire Response
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish fires.[4] Do not use water, as it may be ineffective.[1]

Evacuate: Evacuate the area immediately.

Fire Department: Contact the fire department.

Storage and Disposal
Storage

Store in a tightly closed, original container in a cool, dry, well-ventilated area away from heat,

sparks, and direct sunlight.[3][7]

Store in a designated flammable liquids cabinet.[7]

Date containers upon receipt and upon opening.[5]

It is recommended to discard or test for peroxides after 3-6 months of storage after opening.

[5]

Disposal
Dispose of unused 1,1-dipropoxyethane and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.[3]
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Do not dispose of down the drain.

Conclusion
While 1,1-dipropoxyethane is a useful compound in research and development, the lack of

comprehensive toxicological data necessitates a cautious and informed approach to its

handling. The primary identified hazards are its flammability and the potential for peroxide

formation. By adhering to the stringent safety protocols outlined in this guide, including the use

of appropriate personal protective equipment, working in well-ventilated areas, and diligently

monitoring for peroxide formation, researchers can minimize the risks associated with this

chemical. Further toxicological studies are required to fully characterize the health hazards of

1,1-dipropoxyethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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